Cas no 547762-39-0 (5-{(tert-butoxy)carbonylamino}-1H-pyrrole-2-carboxylic acid)
547762-39-0 structure
Product Name:5-{(tert-butoxy)carbonylamino}-1H-pyrrole-2-carboxylic acid
CAS No:547762-39-0
MF:C10H14N2O4
MW:226.229162693024
MDL:MFCD08437468
CID:3235528
PubChem ID:12066246
Update Time:2025-04-21
5-{(tert-butoxy)carbonylamino}-1H-pyrrole-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1H-PYRROLE-2-CARBOXYLIC ACID, 5-[[(1,1-DIMETHYLETHOXY)CARBONYL]AMINO]-
- 5-{(tert-butoxy)carbonylamino}-1H-pyrrole-2-carboxylic acid
- SB62523
- CS-0372233
- 5-((tert-Butoxycarbonyl)amino)-1H-pyrrole-2-carboxylicacid
- E86835
- 547762-39-0
- EN300-10829694
- 5-((tert-Butoxycarbonyl)amino)-1H-pyrrole-2-carboxylic acid
- 5-{[(tert-butoxy)carbonyl]amino}-1H-pyrrole-2-carboxylic acid
- QGC32913
-
- MDL： MFCD08437468
- Inchi： 1S/C10H14N2O4/c1-10(2,3)16-9(15)12-7-5-4-6(11-7)8(13)14/h4-5,11H,1-3H3,(H,12,15)(H,13,14)
- InChI Key： HHGIJXGRHHGMPI-UHFFFAOYSA-N
- SMILES： N1C(NC(OC(C)(C)C)=O)=CC=C1C(O)=O
Computed Properties
- Exact Mass: 226.09535693Da
- Monoisotopic Mass: 226.09535693Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 285
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 91.4Ų
5-{(tert-butoxy)carbonylamino}-1H-pyrrole-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM521972-1g |
5-((tert-Butoxycarbonyl)amino)-1H-pyrrole-2-carboxylic acid |
547762-39-0 | 97% | 1g |
$*** | 2023-03-30 | |
| Alichem | A109009316-5g |
5-((tert-Butoxycarbonyl)amino)-1H-pyrrole-2-carboxylic acid |
547762-39-0 | 97% | 5g |
$1326.60 | 2023-09-01 | |
| Alichem | A109009316-10g |
5-((tert-Butoxycarbonyl)amino)-1H-pyrrole-2-carboxylic acid |
547762-39-0 | 97% | 10g |
$2231.10 | 2023-09-01 | |
| Alichem | A109009316-25g |
5-((tert-Butoxycarbonyl)amino)-1H-pyrrole-2-carboxylic acid |
547762-39-0 | 97% | 25g |
$3551.00 | 2023-09-01 | |
| eNovation Chemicals LLC | Y1103879-5g |
5-((tert-butoxycarbonyl)amino)-1H-pyrrole-2-carboxylic acid |
547762-39-0 | 95% | 5g |
$1500 | 2024-07-24 | |
| Enamine | EN300-10829694-0.05g |
5-{[(tert-butoxy)carbonyl]amino}-1H-pyrrole-2-carboxylic acid |
547762-39-0 | 95% | 0.05g |
$551.0 | 2023-10-28 | |
| Enamine | EN300-10829694-0.1g |
5-{[(tert-butoxy)carbonyl]amino}-1H-pyrrole-2-carboxylic acid |
547762-39-0 | 95% | 0.1g |
$578.0 | 2023-10-28 | |
| Enamine | EN300-10829694-0.25g |
5-{[(tert-butoxy)carbonyl]amino}-1H-pyrrole-2-carboxylic acid |
547762-39-0 | 95% | 0.25g |
$604.0 | 2023-10-28 | |
| Enamine | EN300-10829694-0.5g |
5-{[(tert-butoxy)carbonyl]amino}-1H-pyrrole-2-carboxylic acid |
547762-39-0 | 95% | 0.5g |
$630.0 | 2023-10-28 | |
| Enamine | EN300-10829694-1.0g |
5-{[(tert-butoxy)carbonyl]amino}-1H-pyrrole-2-carboxylic acid |
547762-39-0 | 1g |
$656.0 | 2023-05-25 |
5-{(tert-butoxy)carbonylamino}-1H-pyrrole-2-carboxylic acid Related Literature
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
547762-39-0 (5-{(tert-butoxy)carbonylamino}-1H-pyrrole-2-carboxylic acid) Related Products
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